Cas no 1705181-28-7 (4-(2-fluorophenoxy)-1'-(pyridine-2-carbonyl)-1,4'-bipiperidine)

• Product Name: 4-(2-fluorophenoxy)-1'-(pyridine-2-carbonyl)-1,4'-bipiperidine
• CAS No: 1705181-28-7
• MF: C₂₂H₂₆FN₃O₂
• MW: 383.45914888382
• CID: 6467931
• PubChem ID: 90616715
• Update Time: 2025-08-03

4-(2-fluorophenoxy)-1'-(pyridine-2-carbonyl)-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenoxy)-1'-(pyridine-2-carbonyl)-1,4'-bipiperidine
• [4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]-pyridin-2-ylmethanone
• AKOS025090129
• F6442-6827
• (4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)(pyridin-2-yl)methanone
• 1705181-28-7

• Inchi： 1S/C22H26FN3O2/c23-19-5-1-2-7-21(19)28-18-10-15-25(16-11-18)17-8-13-26(14-9-17)22(27)20-6-3-4-12-24-20/h1-7,12,17-18H,8-11,13-16H2
• InChI Key： LKFVCRWJLCWMKT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1CCN(CC1)C1CCN(C(C2C=CC=CN=2)=O)CC1

Computed Properties

• Exact Mass: 383.20090524g/mol
• Monoisotopic Mass: 383.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.7Ų

Additional information on 4-(2-fluorophenoxy)-1'-(pyridine-2-carbonyl)-1,4'-bipiperidine

Research Brief on 4-(2-fluorophenoxy)-1'-(pyridine-2-carbonyl)-1,4'-bipiperidine (CAS: 1705181-28-7)

4-(2-fluorophenoxy)-1'-(pyridine-2-carbonyl)-1,4'-bipiperidine (CAS: 1705181-28-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bipiperidine scaffold and fluorophenoxy-pyridine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

The compound's structural features, including the fluorophenoxy and pyridine-carbonyl groups, contribute to its high affinity and selectivity for specific biological targets. Research indicates that 4-(2-fluorophenoxy)-1'-(pyridine-2-carbonyl)-1,4'-bipiperidine exhibits potent activity as a modulator of neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. These findings suggest its potential utility in treating neurological and psychiatric disorders, such as schizophrenia, depression, and Parkinson's disease.

Recent synthetic efforts have focused on optimizing the yield and purity of 4-(2-fluorophenoxy)-1'-(pyridine-2-carbonyl)-1,4'-bipiperidine. Advanced techniques, such as microwave-assisted synthesis and catalytic hydrogenation, have been employed to streamline the production process. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, further elucidating its mechanism of action.

In preclinical studies, 4-(2-fluorophenoxy)-1'-(pyridine-2-carbonyl)-1,4'-bipiperidine demonstrated favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. These attributes make it a promising candidate for further development. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future research.

In conclusion, 4-(2-fluorophenoxy)-1'-(pyridine-2-carbonyl)-1,4'-bipiperidine represents a significant advancement in the search for novel CNS therapeutics. Its unique chemical structure and promising biological activity warrant further investigation, including detailed in vivo studies and clinical trials. Continued research on this compound may pave the way for new treatments for debilitating neurological conditions.